Cas no 31464-64-9 (4-Chloro-5-methoxy-2-methylsulfonylpyrimidine)

4-Chloro-5-methoxy-2-methylsulfonylpyrimidine is a versatile pyrimidine derivative widely used in pharmaceutical and agrochemical synthesis. Its key structural features—a chloro group at the 4-position, a methoxy group at the 5-position, and a methylsulfonyl group at the 2-position—make it a valuable intermediate for constructing complex heterocyclic compounds. The electron-withdrawing sulfonyl group enhances reactivity, facilitating nucleophilic substitution reactions, while the methoxy group contributes to stability and solubility. This compound is particularly useful in the development of active pharmaceutical ingredients (APIs) and crop protection agents due to its well-defined reactivity profile and compatibility with diverse synthetic routes. Its high purity and consistent performance ensure reliable results in research and industrial applications.

4-Chloro-5-methoxy-2-methylsulfonylpyrimidine structure

31464-64-9 structure

Product Name:4-Chloro-5-methoxy-2-methylsulfonylpyrimidine

CAS No:31464-64-9

MF:C₆H₇ClN₂O₃S

MW:222.649379014969

CID:2821717

PubChem ID:71360170

Update Time:2025-05-28

4-Chloro-5-methoxy-2-methylsulfonylpyrimidine Chemical and Physical Properties

Names and Identifiers

- DTXSID80783980
- SCHEMBL1442168
- CS-0045976
- Pyrimidine, 4-chloro-5-methoxy-2-(methylsulfonyl)-
- 4-Chloro-5-methoxy-2-(methylsulfonyl)pyrimidine
- 31464-64-9
- 4-CHLORO-2-METHANESULFONYL-5-METHOXYPYRIMIDINE
- 4-Chloro-2-(methanesulfonyl)-5-methoxypyrimidine
- 4-Chloro-5-methoxy-2-methylsulfonylpyrimidine
- Inchi： 1S/C6H7ClN2O3S/c1-12-4-3-8-6(9-5(4)7)13(2,10)11/h3H,1-2H3
- InChI Key： CNNXZGUVUFASJB-UHFFFAOYSA-N
- SMILES： ClC1=C(C=NC(=N1)S(C)(=O)=O)OC

Computed Properties

Exact Mass: 221.9865910Da
Monoisotopic Mass: 221.9865910Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 77.5Å²

4-Chloro-5-methoxy-2-methylsulfonylpyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AY37127-25mg	Pyrimidine, 4-chloro-5-methoxy-2-(methylsulfonyl)-	31464-64-9	99%	25mg	$169.00	2024-04-20
A2B Chem LLC	AY37127-50mg	Pyrimidine, 4-chloro-5-methoxy-2-(methylsulfonyl)-	31464-64-9	99%	50mg	$210.00	2024-04-20
A2B Chem LLC	AY37127-100mg	Pyrimidine, 4-chloro-5-methoxy-2-(methylsulfonyl)-	31464-64-9	99%	100mg	$288.00	2024-04-20